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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pulixin

Cat. No.: B15143311

Extensive searches for "Pulixin" have revealed no evidence of it being a substance
administered in a research or pharmaceutical context, particularly concerning mice. The term
"Pulixin” is consistently associated with Pulixin Packaging Materials (Shanghai) Co., Ltd., a
manufacturer of various plastic sheet products, including polypropylene (PP), HIPS (High
Impact Polystyrene), and PET (Polyethylene terephthalate) sheets. These materials are
primarily used for thermoformed packaging in industries such as electronics, food, and
cosmetics.[1][2][3][4]

The company's products are noted for properties like being anti-static, conductive, and having
good mechanical strength and chemical resistance.[1][2] There is no indication in the available
information that "Pulixin" is a chemical compound, drug, or any other agent that would be
administered to laboratory animals for experimental purposes.

Therefore, a step-by-step guide for "Pulixin" administration in mice, including details on its
mechanism of action, signaling pathways, and experimental protocols, cannot be provided as it
appears to be based on a misunderstanding of the product. The core requirements of the
request, such as data on dosage, administration routes, and biological effects, are not
applicable to a brand of industrial plastic sheeting.

For researchers, scientists, and drug development professionals, it is crucial to ensure the
correct identification of any substance intended for in vivo administration. Standard procedures
for administering substances to mice typically involve methods such as intraperitoneal,
subcutaneous, intravenous, or oral gavage, with carefully calculated dosages based on the
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animal's weight and the substance's properties.[5][6][7][8] However, these protocols apply to
soluble or suspendable chemical or biological agents, not solid plastic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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